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Compound of Interest

Compound Name: Yadanzioside G

Cat. No.: B12397721

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Yadanzioside G, a complex quassinoid glycoside isolated from the seeds of Brucea javanica,

has garnered interest within the scientific community for its potential therapeutic properties.

This technical guide provides a comprehensive overview of the chemical structure of

Yadanzioside G, supported by its physicochemical properties and a detailed, though

generalized, experimental protocol for its isolation. While specific quantitative NMR data and

elucidated signaling pathways for Yadanzioside G remain elusive in publicly accessible

literature, this document consolidates the current knowledge and provides a framework for

future research and drug development endeavors.

Chemical Structure and Properties
Yadanzioside G is a tetracyclic triterpenoid belonging to the quassinoid class, characterized by

a highly oxygenated and complex core structure attached to a glycosidic moiety. Its chemical

identity is defined by the following parameters:
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Property Value Reference

Molecular Formula C₃₆H₄₈O₁₈ --INVALID-LINK--

Molecular Weight 768.8 g/mol --INVALID-LINK--

IUPAC Name

methyl

(1R,2S,3R,6R,8S,9S,13S,14R,

15R,16S)-3-[(E)-4-acetyloxy-

3,4-dimethylpent-2-enoyl]oxy-

15,16-dihydroxy-9,13-dimethyl-

4,10-dioxo-11-

[(2S,3R,4S,5S,6R)-3,4,5-

trihydroxy-6-

(hydroxymethyl)oxan-2-yl]oxy-

5,18-

dioxapentacyclo[12.5.0.0¹,⁶.0²,

¹⁷.0⁸,¹³]nonadec-11-ene-17-

carboxylate

--INVALID-LINK--

CAS Number 95258-17-6 --INVALID-LINK--

2D Chemical Structure:

Caption: A simplified representation of the key components of Yadanzioside G's structure.

Experimental Protocols: Isolation and
Characterization
While a specific, detailed protocol for the isolation of Yadanzioside G is not readily available, a

general methodology can be inferred from studies on the isolation of quassinoids from Brucea

javanica.[1][2] The following represents a plausible workflow for the extraction and purification

of Yadanzioside G.

General Isolation Workflow
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Caption: A generalized workflow for the isolation and characterization of Yadanzioside G.
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Methodological Details
Extraction: The air-dried and powdered seeds of Brucea javanica are typically subjected to

exhaustive extraction with methanol at room temperature. The resulting extract is then

concentrated under reduced pressure to yield a crude residue.

Solvent Partitioning: The crude methanol extract is suspended in water and successively

partitioned with solvents of increasing polarity, such as n-hexane, ethyl acetate, and n-

butanol. This step fractionates the extract based on the polarity of its constituents.

Yadanzioside G, being a glycoside, is expected to be enriched in the more polar fractions

(e.g., ethyl acetate or n-butanol).

Column Chromatography: The enriched fraction is subjected to column chromatography on

silica gel, eluting with a gradient of solvents (e.g., chloroform-methanol or ethyl acetate-

methanol). Fractions are collected and monitored by thin-layer chromatography (TLC).

Further Purification: Fractions containing Yadanzioside G are pooled and further purified

using a combination of chromatographic techniques. These may include size-exclusion

chromatography on Sephadex LH-20 and preparative reverse-phase high-performance liquid

chromatography (RP-HPLC) to yield the pure compound.

Structural Elucidation: The structure of the isolated Yadanzioside G is confirmed by

spectroscopic methods, including ¹H NMR, ¹³C NMR, 2D NMR (COSY, HSQC, HMBC), and

high-resolution mass spectrometry (HRMS).

Biological Activity and Signaling Pathways: A
Research Gap
Quassinoids isolated from Brucea javanica are well-documented for their potent cytotoxic and

anticancer activities.[3] These compounds are known to induce apoptosis in various cancer cell

lines. However, specific studies delineating the signaling pathways directly modulated by

Yadanzioside G are currently unavailable in the public domain.

Based on the known mechanisms of other structurally related natural products, it is plausible

that Yadanzioside G may exert its biological effects through the modulation of key signaling

pathways involved in cell proliferation, apoptosis, and survival.
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Hypothetical Signaling Pathway Involvement
The diagram below illustrates a generalized apoptosis signaling cascade that could potentially

be influenced by Yadanzioside G, based on the activities of other quassinoids and cytotoxic

natural products. It is important to note that this is a hypothetical model and requires

experimental validation for Yadanzioside G.
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Caption: A hypothetical signaling pathway for the pro-apoptotic activity of Yadanzioside G.
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Future Directions and Conclusion
The chemical structure of Yadanzioside G is well-established, providing a solid foundation for

further investigation. However, a significant research gap exists regarding its detailed biological

activity and mechanism of action. To fully realize the therapeutic potential of Yadanzioside G,

future research should focus on:

Complete Spectroscopic Characterization: Publishing a comprehensive and publicly

accessible dataset of the ¹H and ¹³C NMR spectral data for Yadanzioside G.

Elucidation of Signaling Pathways: Identifying the specific molecular targets and signaling

cascades modulated by Yadanzioside G to understand its mechanism of action at a

molecular level.

In Vivo Efficacy and Toxicity Studies: Evaluating the therapeutic efficacy and safety profile of

Yadanzioside G in preclinical animal models of relevant diseases.

In conclusion, Yadanzioside G represents a promising natural product with a complex and

intriguing chemical architecture. The information presented in this technical guide serves as a

valuable resource for researchers and professionals in the field of drug discovery and

development, highlighting both the current knowledge and the critical areas for future

exploration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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